![molecular formula C9H14IN3 B2751374 (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine CAS No. 2226182-40-5](/img/structure/B2751374.png)
(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine, also known as CPIM, is a chemical compound that has been of interest to scientists due to its potential use as a research tool. CPIM is a highly selective ligand for the sigma-1 receptor, which is a protein found in the endoplasmic reticulum of cells. The sigma-1 receptor has been implicated in a variety of biological processes, including pain perception, addiction, and neuroprotection.
Mechanism of Action
(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine is a highly selective ligand for the sigma-1 receptor, which is a protein found in the endoplasmic reticulum of cells. When (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine binds to the sigma-1 receptor, it can modulate a variety of biological processes, including calcium signaling, protein folding, and lipid metabolism. The exact mechanism of action of (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine is not fully understood, but it is thought to involve the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium signaling, protein folding, and lipid metabolism. (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has also been shown to have neuroprotective effects in various disease models, including Alzheimer's disease and Parkinson's disease. Additionally, (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been shown to have analgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
One advantage of using (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine in lab experiments is its high selectivity for the sigma-1 receptor. This allows researchers to specifically target the sigma-1 receptor and investigate its role in different biological processes. However, one limitation of using (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine is its relatively low potency compared to other sigma-1 receptor ligands. This can make it more difficult to achieve the desired biological effects at lower concentrations.
Future Directions
There are several future directions for research on (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine and the sigma-1 receptor. One area of interest is the development of more potent and selective sigma-1 receptor ligands for use in research and potential therapeutic applications. Another area of interest is the investigation of the role of the sigma-1 receptor in different disease models, including cancer and psychiatric disorders. Additionally, there is interest in investigating the potential use of sigma-1 receptor agonists as neuroprotective agents in various disease models.
Synthesis Methods
(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine can be synthesized using a multi-step process that involves the reaction of cyclopentanone with hydrazine to form 1-cyclopentylhydrazine. This compound is then reacted with iodine to form 1-cyclopentyl-5-iodopyrazole, which is then reacted with formaldehyde to form (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine.
Scientific Research Applications
(1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been used in a variety of scientific studies to investigate the role of the sigma-1 receptor in different biological processes. For example, (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has been used to study the role of the sigma-1 receptor in pain perception, addiction, and neuroprotection. (1-Cyclopentyl-5-iodopyrazol-3-yl)methanamine has also been used to investigate the potential therapeutic effects of sigma-1 receptor agonists in various disease models, including Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(1-cyclopentyl-5-iodopyrazol-3-yl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14IN3/c10-9-5-7(6-11)12-13(9)8-3-1-2-4-8/h5,8H,1-4,6,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEBPHIOWBGOPOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=CC(=N2)CN)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14IN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.